Cas no 157728-61-5 (2,2-Dimethylcyclopropyl Cyanide)

2,2-Dimethylcyclopropyl Cyanide Properties

Names and Identifiers

• 2,2-Dimethylcyclopropyl Cyanide
• 1-Cyano-2,2-dimethylcyclopropane
• Dimethylcyclopropylcyanide
• 2,2-DIMETHYLCYCLOPROPANECARBONITRILE
• 2,2-dimethylcyclopropane-1-carbonitrile
• Z756145422
• 5722-11-2
• 157728-61-5
• MFCD01321153
• EN300-52575
• NSC-92356
• Cyclopropanecarbonitrile, 2,2-dimethyl-
• AC-13093
• 2,2-Dimethyl cyclopropyl cyanide
• CS-0153796
• NSC92356
• 2,2-dimethyl-cyclopropane-1-carbonitrile
• CZPCJHBAFHCDRE-UHFFFAOYSA-N
• DB-019620
• SY113572
• AKOS006229785
• 2,2-dimethylcyclopropanecarbonitrile
• 1-CYANO-2,2-DIMETHYLCYCLOPROPANE
• +Expand

• InChIKey： CZPCJHBAFHCDRE-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9N/c1-6(2)3-5(6)4-7/h5H,3H2,1-2H3
• SMILES： CC1(CC1C#N)C

Computed Properties

• Exact Mass: 95.07350
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 95.073499291g/mol
• Heavy Atom Count: 7
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• LogP: 1.55608
• PSA: 23.79000
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.86